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This protocol is designed for the determination of dodemorph acetate and other morpholine pesticide

residues (including tridemorph, fenpropimorph, dimethomorph, flumorph, and pyrimorph) in various plant-

derived food matrices [1].

Experimental Workflow

The diagram below illustrates the complete sample preparation and analysis process.

Materials and Reagents

Standards: Analytical standards of dodemorph acetate and other morpholine pesticides (purity

≥95%).
Solvents: HPLC-grade acetonitrile, methanol, and acetone.

Salts: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl).
Buffers: Ammonium acetate.

dSPE Sorbents: A mixture of graphitized carboxyl multi-walled carbon nanotubes (MWCNTs),
C18, and strong anion exchange (SAX) sorbent [1].

Equipment: Analytical balance, vortex mixer, centrifuge, ultrasonic bath, and LC-MS/MS system.

Detailed Experimental Protocols
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Sample Preparation and Extraction

Homogenization: Weigh 2.0 g (±0.1 g) of the homogenized plant tissue sample into a 50 mL
centrifuge tube.

Extraction: Add 10 mL of acetonitrile to the tube.
Shaking: Vortex the mixture vigorously for 1 minute.

Ultrasonication (Optional): To enhance extraction efficiency, place the tube in an ultrasonic bath for
5 minutes.

Salting-out: Add a mixture of 4.0 g of anhydrous MgSO₄ and 1.0 g of NaCl. Immediately shake the
tube by hand to prevent clumping, then vortex for another minute.

Purification using Modified QuEChERS

Centrifugation: Centrifuge the tube at 4°C and 4500 rpm for 10 minutes.

dSPE Clean-up: Transfer 1.5 mL of the upper acetonitrile extract (supernatant) into a 2 mL dSPE
tube containing a mixture of 150 mg MgSO₄, 50 mg graphitized carboxyl MWCNTs, 50 mg C18, and

10 mg SAX [1].
Mixing and Centrifugation: Vortex the dSPE tube for 1 minute and then centrifuge at 12000 rpm for

5 minutes.
Filtration: Carefully transfer the purified supernatant into an HPLC vial for analysis.

Instrumental Analysis: LC-MS/MS Conditions

The following table summarizes the key LC-MS/MS parameters. These should be optimized for your

specific instrument.

Parameter Specification

LC System High-performance liquid chromatography (HPLC)

Column C18 column (e.g., 100 mm x 2.1 mm, 1.8 μm)

| Mobile Phase | A) 5 mM Ammonium acetate in water B) Acetonitrile | | Gradient | Initial: 10% B;

increased to 95% B over 10 min; hold for 3 min; re-equilibrate [1]. | | Flow Rate | 0.3 mL/min | | Injection
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Volume | 5 μL | | MS System | Tandem Mass Spectrometer (MS/MS) | | Ionization Mode | Electrospray

Ionization (ESI), Positive mode [1] | | Data Acquisition | Multiple Reaction Monitoring (MRM) |

Mass Spectrometry Optimization:

Parent Ion: Dodemorph acetate is more suitable for analysis in positive ion mode. Identify the
quasi-molecular ion, likely [M+H]+, as the parent ion [1].

Product Ions: Fragment the parent ion and select at least two product ions with strong signals.
Optimize the collision energy for each transition.

Quantification: Use the most intense product ion for quantification and the second most intense for
confirmation.

Method Validation and Data Analysis

Method validation ensures the protocol is reliable, precise, and accurate. The table below summarizes the

expected performance characteristics based on the published method for morpholine pesticides [1].

Validation Parameter Performance Criteria

Linearity Range 1–500 μg/kg

Limit of Detection (LOD) 0.3–0.9 μg/kg

Limit of Quantification (LOQ) 0.99–3.0 μg/kg

Recovery (%) 92–102%

Precision (RSD%) < 10%

Application: Residue Level Analysis and Dietary Risk
Assessment

Once validated, this method can be applied to real-world samples.

Sample Analysis: Process and analyze market or field samples using the established protocol.
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Quantification: Use the matrix-matched calibration curve to calculate the residue concentration of

dodemorph acetate in the samples.
Risk Assessment: Calculate the dietary exposure and compare it to established toxicological

reference values (e.g., Acceptable Daily Intake). The exposure can be estimated using the following
formula and compared to relevant Maximum Residue Limits (MRLs) [1].

Important Considerations for Researchers

Matrix Effects: LC-MS/MS analysis is highly susceptible to matrix effects. Always use matrix-
matched calibration standards (prepared in blank sample extract) for accurate quantification, as

this can significantly correct for signal suppression or enhancement [1].
Alternative Methods: While QuEChERS is dominant, other techniques like Solid Phase
Microextraction with Monolithic Molecularly Imprinted Polymer Fibers (SPME-MMIPF) are
emerging. These methods can offer superior selectivity and lower detection limits for certain

applications, but may be more complex to develop [2].
MRL Compliance: Ensure that your reported residue levels are compared against the Maximum

Residue Limits (MRLs) set by relevant authorities (e.g., GB 2763-2021 in China, EU Pesticides
Database) for the specific commodity being analyzed [1].

Conclusion

This protocol provides a robust and sensitive framework for determining dodemorph acetate residues in

plant tissues. The core of the method's success lies in the effective sample clean-up using a modified

QuEChERS approach with advanced sorbents, coupled with selective and sensitive detection via LC-MS/MS

in positive ion mode. Adherence to this protocol will yield reliable data suitable for regulatory compliance

monitoring, dietary risk assessment, and environmental fate studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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